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Compound of Interest

Compound Name: 3-Hydroxy-5-phenylpyrrole

Cat. No.: B015827 Get Quote

This technical guide provides a comprehensive overview of 3-hydroxy-5-phenylpyrrole, also

known as HOPPy, a heterocyclic organic compound of significant interest in diagnostic

research. This document details its chemical structure, physicochemical properties, synthesis,

and key applications, with a focus on its role in enzymatic assays. The information is intended

for researchers, scientists, and professionals in the field of drug development and diagnostics.

Chemical Structure and Formula
3-hydroxy-5-phenylpyrrole is a pyrrole derivative characterized by a hydroxyl group at the 3-

position and a phenyl group at the 5-position of the pyrrole ring.

Chemical Formula: C₁₀H₉NO[1][2][3][4]

IUPAC Name: 5-phenyl-1H-pyrrol-3-ol[3]

Synonyms: HOPPy, 5-Phenyl-3-hydroxypyrrole, 5-Phenyl-1H-pyrrol-3-ol[2][3][5]

CAS Number: 100750-40-1[1][2][3][4][5]

Below is a 2D representation of the chemical structure of 3-hydroxy-5-phenylpyrrole.

Caption: 2D Chemical Structure of 3-hydroxy-5-phenylpyrrole.
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A summary of the key physicochemical properties of 3-hydroxy-5-phenylpyrrole is presented

in the table below. This compound is noted to be air-sensitive and should be handled under an

inert atmosphere.[1][5]

Property Value Reference

Molecular Weight 159.18 g/mol [1][3][5]

Appearance
Light pink to dark red

solid/needles
[1][4]

Melting Point 304-307 °C [1][5]

Storage Temperature -20°C [1][5]

InChI Key
BMJFHUYFKGXBCA-

UHFFFAOYSA-N
[1][3]

Applications in Diagnostics
The primary application of 3-hydroxy-5-phenylpyrrole is in the field of clinical diagnostics,

specifically for the detection of hydrolytic enzymes such as esterases and proteases.[1][4] Its

most notable use is in the detection of human leukocyte elastase (HLE) in urine, which serves

as an indicator of urinary tract infections.[1][6] This technology is the basis for commercial

reagent strips, such as Ames LEUKOSTIX.[1][6]

The detection mechanism involves the enzymatic hydrolysis of an N-tosylalanine ester

derivative of 3-hydroxy-5-phenylpyrrole by HLE. This reaction releases the free 3-hydroxy-5-
phenylpyrrole molecule, which then undergoes a diazo coupling reaction with a diazonium

salt, such as 4-diazo-3-hydroxy-1-napthylsulfonate, to produce a distinct purple color.[1][6] The

intensity of the color can be measured for quantitative analysis.[1]
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HLE Detection Pathway
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Caption: Signaling pathway for HLE detection.

Experimental Protocols
The synthesis of 3-hydroxy-5-phenylpyrrole can be achieved through the hydrolysis of its

acetylated precursor, N-acetyl-3-acetoxy-5-phenylpyrrole.[7]

Materials:

N-acetyl-3-acetoxy-5-phenylpyrrole

Methanol (MeOH), deoxygenated

2N Sodium Hydroxide (NaOH), deoxygenated

Argon or other inert gas

Dry ice/methanol bath

Procedure:

A portion of finely divided N-acetyl-3-acetoxy-5-phenylpyrrole (e.g., 36.8 g, 0.15 mol) is

deoxygenated by stirring under a flowing argon stream for 10 minutes.[7]

The deoxygenated solid is suspended in deoxygenated methanol (e.g., 379 ml).[7]
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The suspension is cooled to -6 °C in a methanol/dry-ice bath under an inert gas atmosphere.

[7]

An ice-cold, deoxygenated solution of 2N NaOH (e.g., 300 mL) is rapidly added to the

suspension.[7] The reaction temperature will rise upon addition of the base.

The reaction mixture is stirred, and it should become homogeneous after approximately 3

minutes.[7]

As the mixture cools, 3-hydroxy-5-phenylpyrrole will separate as fine crystals.[7]

The crystals can be collected by filtration, washed with a cold solvent, and dried under

vacuum.
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Synthesis Workflow

Start:
N-acetyl-3-acetoxy-5-phenylpyrrole

Deoxygenate with Argon

Suspend in deoxygenated MeOH

Cool to -6°C

Rapidly add cold,
deoxygenated 2N NaOH

Stir for ~3 minutes
(mixture becomes homogeneous)

Cool to allow crystallization

Isolate crystals by filtration

End:
3-hydroxy-5-phenylpyrrole
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Caption: Workflow for the synthesis of 3-hydroxy-5-phenylpyrrole.
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Kinetic studies of the HLE-catalyzed hydrolysis of the N-tosylalanine ester of 3-hydroxy-5-
phenylpyrrole are crucial for optimizing diagnostic assays.[6]

Materials:

Human Leukocyte Elastase (HLE)

N-tosyl-L-alaninyloxy-5-phenylpyrrole (Tos-Ala-OPPy)

Buffer solutions at various pH values

Spectrophotometer

Procedure:

Prepare stock solutions of the substrate (Tos-Ala-OPPy) and HLE in the desired buffer.

In a cuvette, mix the buffer and the substrate solution.

Initiate the reaction by adding a small volume of the HLE solution.

Monitor the hydrolysis of the substrate by measuring the increase in absorbance at a specific

wavelength corresponding to the formation of 3-hydroxy-5-phenylpyrrole or a coupled

colored product.

Determine the initial reaction rates at various substrate concentrations.

Calculate the kinetic constants, Michaelis-Menten constant (KM) and catalytic rate constant

(kcat), by fitting the initial rate data to the Michaelis-Menten equation.[6] Studies have shown

that for this reaction, deacylation is the rate-limiting step.[6]

Spectroscopic Characterization
The structural elucidation of 3-hydroxy-5-phenylpyrrole and its derivatives relies on modern

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to map the

hydrogen and carbon framework of the molecule, confirming the positions of the phenyl and
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hydroxyl groups on the pyrrole ring.[1]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

vibrational frequencies of the functional groups present, such as the O-H stretch of the

hydroxyl group and the N-H stretch of the pyrrole ring.

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern of the compound, further confirming its structure.[1]

Conclusion
3-hydroxy-5-phenylpyrrole is a valuable chemical entity with a well-established role in

diagnostic assays, particularly for the detection of human leukocyte elastase. Its synthesis and

the kinetics of its enzymatic generation are well-understood, providing a solid foundation for the

development of improved diagnostic tools. The detailed methodologies and data presented in

this guide offer a comprehensive resource for researchers and professionals working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-hydroxy-5-
phenylpyrrole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015827#3-hydroxy-5-phenylpyrrole-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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